1-(4-Methylphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C20H13N3O3S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H13N3O3S/c1-11-6-8-12(9-7-11)16-15-17(24)13-4-2-3-5-14(13)26-18(15)19(25)23(16)20-22-21-10-27-20/h2-10,16H,1H3
• InChI Key: ZNNYWUSFYPRTEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=CC=CC=C5C3=O

Description

1-(4-Methylphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a structurally complex heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. This class of compounds is synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, yielding libraries of derivatives with diverse substituents . The compound features a chromeno[2,3-c]pyrrole core fused with a 1,3,4-thiadiazole ring and a 4-methylphenyl group at position 1.

Key synthetic features:

• One-pot multicomponent reaction: The compound is synthesized in high purity (>95% by HPLC) without chromatography, with yields ranging from 43% to 86% depending on substituent compatibility .
• Substituent flexibility: The 4-methylphenyl group at position 1 and the 1,3,4-thiadiazol-2-yl group at position 2 are introduced via aryl aldehyde and primary amine inputs, respectively .
• Scalability: The method is compatible with 223 derivatives, demonstrating robustness for combinatorial library generation .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents (Position 1 / Position 2)	Key Features	Biological Activity	Reference
Target Compound	1-(4-Methylphenyl) / 2-(1,3,4-thiadiazol-2-yl)	Chromeno-pyrrole-thiadiazole hybrid	Not explicitly tested; inferred potential for antiviral activity
AV-C	1-(2-Fluorophenyl) / 2-(5-isopropyl-1,3,4-thiadiazol-2-yl)	Fluorine and isopropyl substituents	Potent TRIF pathway agonist; inhibits Zika, Chikungunya, and dengue viruses
CAS 844650-88-0	1-(4-Methoxyphenyl) / 2-[2-(4-methoxyphenyl)ethyl]	Methoxy groups at phenyl rings	No reported activity; structural diversity study
CAS 847271-62-9	1-(4-Methylphenyl) / 2-(4-methoxyphenethyl)	Chlorine at position 7; methoxy-phenethyl group	Synthetic intermediate; no biological data

Key Research Findings

Synthetic Versatility : The target compound’s synthesis is part of a 92% success rate library generation, highlighting reproducibility across 223 derivatives .

Thiadiazole Role: Thiadiazole-containing derivatives (e.g., target compound, AV-C) show enhanced bioactivity over non-thiadiazole analogues (e.g., dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones) due to improved binding affinity .

Substituent-Bioactivity Relationships :

• Halogenated aryl groups (e.g., AV-C’s 2-fluorophenyl) correlate with antiviral potency.
• Alkyl groups (e.g., methyl in the target compound) improve synthetic yields but may reduce target specificity .